Propan-2-yl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate
Description
Propan-2-yl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate is a chemical compound that is widely used in scientific research. It is known for its unique properties and is used in a variety of applications.
Scientific Research Applications
Reactivity and Synthesis
Benzofuran derivatives, including structures similar to Propan-2-yl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate, have been extensively studied for their reactivities and synthetic pathways. For instance, the synthesis and reactivity of benzofuran intermediates have been explored to understand the formation of benzofuran derivatives through various reactions (Horaguchi et al., 1987). These studies provide insights into the chemical properties and potential synthetic applications of benzofuran compounds.
Biological Activities
Research on benzofuran derivatives has also highlighted their potential biological activities. For example, studies on compounds derived from Daphniphyllum macropodum Miq. have identified neolignans with significant antiproliferative activity on human cancer cell lines, indicating the potential of benzofuran derivatives as antitumor agents (Ma et al., 2017). These findings suggest that benzofuran derivatives, by extension, could have applications in cancer research and treatment.
Antimicrobial and Antioxidant Properties
Benzofuran derivatives have been evaluated for their antimicrobial and antioxidant activities. Studies have synthesized and characterized various benzofuran compounds, assessing their effectiveness against microbial pathogens and their antioxidant properties, providing a foundation for potential therapeutic applications (Rashmi et al., 2014).
Material Science and Catalysis
In the field of material science and catalysis, benzofuran derivatives have been utilized for their unique chemical properties. For example, the acylation reactions of benzofuran derivatives have been studied to develop new synthetic methodologies and materials (Richard et al., 1996). These studies explore the utility of benzofuran derivatives in creating complex chemical structures and materials with specific functionalities.
properties
IUPAC Name |
propan-2-yl 2-methyl-5-(4-nitrobenzoyl)oxy-1-benzofuran-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO7/c1-11(2)26-20(23)18-12(3)27-17-9-8-15(10-16(17)18)28-19(22)13-4-6-14(7-5-13)21(24)25/h4-11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTCKHUMLOOVADM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)OC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propan-2-yl 2-methyl-5-(4-nitrobenzoyloxy)-1-benzofuran-3-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(Butylsulfanyl)methyl]furan-2-carboxylic acid](/img/structure/B2690456.png)
![N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide](/img/structure/B2690463.png)
![N-[1-[4-(Dimethylamino)phenyl]propan-2-yl]prop-2-enamide](/img/structure/B2690464.png)
![N-[(E)-anthracen-9-ylmethylideneamino]-2-(benzimidazol-1-yl)acetamide](/img/structure/B2690470.png)
![4-benzoyl-N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide](/img/structure/B2690475.png)
![2-{[6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl]thio}-N-(4-methylphenyl)acetamide](/img/structure/B2690476.png)